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Compound of Interest

Compound Name: Phosphomycin disodium salt

Cat. No.: B1261671 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro efficacy of two common salt forms of

the antibiotic fosfomycin: Phosphomycin disodium salt and Fosfomycin trometamol. The

information presented is supported by established experimental data and protocols to aid in

research and development decisions.

Executive Summary
Fosfomycin is a broad-spectrum antibiotic that inhibits the initial step of bacterial cell wall

biosynthesis. It is available in different salt formulations, primarily the disodium salt for

intravenous administration and the trometamol salt for oral use. While these salts exhibit

different pharmacokinetic profiles in vivo, their in vitro antibacterial efficacy is directly

comparable. The active moiety is the fosfomycin molecule itself, and when equimolar

concentrations of the active drug are tested, both salts demonstrate equivalent inhibitory and

bactericidal activity against susceptible organisms. For in vitro susceptibility testing, the

disodium salt is frequently used to prepare stock solutions due to its high water solubility.

Data Presentation: In Vitro Susceptibility
The following table summarizes the Minimum Inhibitory Concentration (MIC) ranges for

fosfomycin against key bacterial pathogens. It is important to note that in vitro susceptibility
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testing results are generally reported for "fosfomycin" without specifying the salt form, as the

activity is attributed to the fosfomycin molecule. The data presented is a compilation from

various studies and represents the typical MIC values observed.

Bacterial Species MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)
General
Susceptibility

Escherichia coli 0.5 - 2 1 - 32
Generally Highly

Susceptible

Klebsiella

pneumoniae
8 - 32 64 - >256

Susceptibility can be

variable

Pseudomonas

aeruginosa
16 - 64 128 - >256

Variable; often higher

MICs

Staphylococcus

aureus (MSSA/MRSA)
0.5 - 4 8 - 64 Generally Susceptible

Enterococcus faecalis

(VRE)
16 - 64 64 - 128

Susceptible to

Intermediate

MIC₅₀ and MIC₉₀ represent the concentrations required to inhibit 50% and 90% of the tested

isolates, respectively.

Experimental Protocols
Accurate determination of fosfomycin's in vitro efficacy relies on standardized methodologies.

The following are detailed protocols for determining the Minimum Inhibitory Concentration

(MIC) and Minimum Bactericidal Concentration (MBC).

Minimum Inhibitory Concentration (MIC) Determination
The agar dilution method is the reference method recommended by both the Clinical and

Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial

Susceptibility Testing (EUCAST) for fosfomycin susceptibility testing.

1. Preparation of Media and Reagents:
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Mueller-Hinton Agar (MHA): Prepare according to the manufacturer's instructions.

Fosfomycin Stock Solution: Prepare a stock solution of Fosfomycin disodium salt in sterile

distilled water. The concentration should be adjusted based on the potency of the powder.

Glucose-6-Phosphate (G6P) Solution: A sterile stock solution of G6P is required.

Supplementation with G6P is crucial as it induces the hexose monophosphate transport

system, a primary route of fosfomycin entry into the bacterial cell. The final concentration of

G6P in the agar should be 25 µg/mL.

2. Preparation of Agar Plates:

Aseptically add the G6P solution to the molten MHA after it has cooled to 48-50°C.

Prepare a series of twofold dilutions of the fosfomycin stock solution.

Add the appropriate volume of each fosfomycin dilution to aliquots of the G6P-supplemented

MHA to achieve the desired final concentrations.

Pour the agar into sterile Petri dishes and allow them to solidify.

3. Inoculum Preparation:

From a fresh (18-24 hour) culture, select 3-5 colonies and suspend them in a suitable broth.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2

x 10⁸ CFU/mL).

Further dilute the inoculum to achieve a final concentration of approximately 10⁴ CFU per

spot.

4. Inoculation and Incubation:

Using a multipoint inoculator, spot-inoculate the prepared agar plates with the bacterial

suspension.

Include a growth control plate (no antibiotic) and a sterility control plate.
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Incubate the plates at 35 ± 2°C for 16-20 hours in ambient air.

5. Interpretation:

The MIC is the lowest concentration of fosfomycin that completely inhibits visible bacterial

growth.

Minimum Bactericidal Concentration (MBC)
Determination
The MBC is determined following the MIC test.

1. Subculturing:

From the clear wells or areas of no growth on the MIC plates (at and above the MIC), take a

standardized volume (e.g., 10 µL) of the inoculum.

Spread the inoculum onto a fresh, antibiotic-free agar plate.

2. Incubation:

Incubate the subculture plates at 35 ± 2°C for 18-24 hours.

3. Interpretation:

The MBC is the lowest concentration of the antibiotic that results in a ≥99.9% reduction in

the initial inoculum count.

Visualizations
Fosfomycin's Mechanism of Action
Fosfomycin exerts its bactericidal effect by inhibiting the enzyme MurA, which is essential for

the first step in peptidoglycan synthesis in the bacterial cytoplasm. This action prevents the

formation of the bacterial cell wall, leading to cell lysis.
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Caption: Fosfomycin inhibits bacterial cell wall synthesis by targeting the MurA enzyme.

Experimental Workflow for MIC/MBC Determination
The following diagram illustrates the sequential steps involved in determining the Minimum

Inhibitory and Bactericidal Concentrations of fosfomycin.
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Caption: Workflow for determining the Minimum Inhibitory and Bactericidal Concentrations.
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PDF]. Available at: [https://www.benchchem.com/product/b1261671#comparing-the-efficacy-
of-phosphomycin-disodium-salt-and-fosfomycin-trometamol-in-vitro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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